Cas no 52073-04-8 (3-ethyl-1-methyl-1-phenylurea)

• Product Name: 3-ethyl-1-methyl-1-phenylurea
• CAS No: 52073-04-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1575250
• PubChem ID: 142904
• Update Time: 2025-04-21

3-ethyl-1-methyl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-methyl-1-phenylurea
• SCHEMBL966680
• N-Methyl-N-phenyl-N'-ethylurea
• DTXSID50200053
• N-Methyl-N-phenyl N'-ethyl urea
• 52073-04-8

• Inchi： 1S/C10H14N2O/c1-3-11-10(13)12(2)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,11,13)
• InChI Key： GOVFUKDUNFENCA-UHFFFAOYSA-N
• SMILES： O=C(NCC)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34